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Compound of Interest

Compound Name: 1,10-Bis(pyridinium)decane

Cat. No.: B1194966 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,10-bis(pyridinium)decane

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical compounds is paramount. This

guide provides a detailed overview of the safety data and handling precautions for 1,10-
bis(pyridinium)decane, a biscationic compound also known as Decamethylenebispyridinium

dibromide.

Chemical and Physical Properties
1,10-bis(pyridinium)decane is a chemical compound with the CAS number 6266-40-6.[1] Its

properties are summarized in the table below.

Property Value Source

Molecular Formula C₂₀H₃₀Br₂N₂ [1]

Molecular Weight 458.27 g/mol [1]

Purity ≥98% to 99.66% [1][2]

Topological Polar Surface Area

(TPSA)
7.76 Å² [1]

LogP -1.9094 [1]
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Toxicological and Biological Activity
This compound is noted for its biological activity as an inhibitor of acetylcholinesterase (AChE).

Parameter Value Target

IC₅₀ 25.8 nM Acetylcholinesterase (AChE)[2]

No detailed experimental protocols for the determination of the IC₅₀ value were available in the

consulted resources. Similarly, comprehensive toxicological studies, such as LD₅₀ values for

1,10-bis(pyridinium)decane, are not detailed in the provided safety information.

Hazard Identification and Safety Precautions
While a specific, detailed Safety Data Sheet (SDS) for 1,10-bis(pyridinium)decane was not

fully available, information for structurally related compounds and supplier classifications allows

for a comprehensive overview of potential hazards and necessary precautions. A related

compound, N,N'-(decane-1,10-diyldi-1(4H)-pyridyl-4-ylidene)bis(octylammonium) dichloride,

has the following GHS hazard statements, which should be considered as potential hazards for

1,10-bis(pyridinium)decane as a precautionary measure.[3]

Hazard Statement Code Description

Harmful if swallowed H302

The substance may be harmful

if it enters the body through

ingestion.[3]

Causes skin irritation H315
Contact with skin may cause

irritation.[3]

Causes serious eye irritation H319
Contact with eyes may cause

serious irritation.[3]

Very toxic to aquatic life with

long lasting effects
H410

Release into the environment

can cause long-term damage

to aquatic ecosystems.[3]

Handling and Personal Protective Equipment (PPE)
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Safe handling practices are crucial to minimize exposure and risk. The following precautions

should be strictly adhered to.

Precaution Description

Ventilation
Handle in a well-ventilated place, preferably

under a chemical fume hood.[3]

Personal Protective Equipment (PPE)

Wear suitable protective clothing, chemical-

impermeable gloves, and safety glasses with

side-shields or goggles.[3]

Hygiene

Do not eat, drink, or smoke when using this

product.[3] Wash hands and any exposed skin

thoroughly after handling.[3] Take off

contaminated clothing and wash it before reuse.

[3]

Process Controls

Avoid formation of dust and aerosols.[3] Use

non-sparking tools and take measures to

prevent electrostatic discharge.[3]

Storage and Stability
Proper storage is essential to maintain the integrity and stability of the compound.
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Condition Temperature Duration Notes

Solid Form 4°C -

Store in a tightly

closed container in a

dry and cool place.[1]

[3]

Stock Solution -20°C 1 month

If preparing a stock

solution, use within

one month when

stored at -20°C.[2]

Stock Solution -80°C 6 months

For longer-term

storage of stock

solutions, -80°C is

recommended for up

to six months.[2]

First Aid and Emergency Procedures
In case of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water. If skin irritation

occurs, get medical help.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and seek immediate

medical attention.[3][4]

Ingestion
Rinse mouth. Do NOT induce vomiting.[5] Get

medical help immediately.[3]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Evacuate: Evacuate personnel to safe areas and ensure adequate ventilation.[3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[3]

Clean-up: Collect the spillage using spark-proof tools and place it in a suitable, closed

container for disposal.[3] Adhered or collected material should be promptly disposed of in

accordance with appropriate laws and regulations.[3]

Chemical Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of a chemical

substance like 1,10-bis(pyridinium)decane from receipt to disposal.
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Caption: General workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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